Cas no 1616688-62-0 ((R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide)

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide is a chiral sulfinamide-phosphine hybrid ligand, notable for its application in asymmetric catalysis. The compound combines a sterically hindered tert-butanesulfinamide group with a diphenylphosphino moiety, enabling precise control over stereoselective transformations. Its rigid, well-defined chiral environment enhances enantioselectivity in transition-metal-catalyzed reactions, such as hydrogenations and cross-couplings. The methoxyphenyl substituent further modulates electronic properties, improving ligand-metal coordination. This ligand is particularly valuable in pharmaceutical and fine chemical synthesis, where high enantiomeric purity is critical. Its stability under reaction conditions and compatibility with various metal centers make it a versatile tool for asymmetric synthesis.
(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide structure
1616688-62-0 structure
Product Name:(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
CAS No:1616688-62-0
MF:C30H32NO2PS
MW:501.619347572327
MDL:MFCD32857251
CID:4784534
PubChem ID:154703146
Update Time:2026-02-27

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

    • SY287122
    • SY287123
    • (R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
    • (R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
    • 1616688-62-0
    • (R)-N-((S)-(2-(diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-2-methylpropane-2-sulfinamide
    • (S)-N-((S)-(2-(Diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-2-methylpropane-2-sulfinamide
    • MDL： MFCD32857251
    • Inchi： 1S/C30H32NO2PS/c1-30(2,3)35(32)31-29(23-19-21-24(33-4)22-20-23)27-17-11-12-18-28(27)34(25-13-7-5-8-14-25)26-15-9-6-10-16-26/h5-22,29,31H,1-4H3
    • InChI Key： JSJZIHJKTOOMLL-UHFFFAOYSA-N
    • SMILES： S(C(C)(C)C)(NC(C1C=CC(=CC=1)OC)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 501.18913743 g/mol
  • Monoisotopic Mass: 501.18913743 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 501.6
  • XLogP3: 6.5
  • Topological Polar Surface Area: 57.5

(R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
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eNovation Chemicals LLC
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
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eNovation Chemicals LLC
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
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